Cas no 100144-91-0 (3,5-diethyloxane-2,6-dione)

• Product Name: 3,5-diethyloxane-2,6-dione
• CAS No: 100144-91-0
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 1125422
• PubChem ID: 59755185
• Update Time: 2025-04-20

3,5-diethyloxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3,5-diethyloxane-2,6-dione
• AGN-PC-0D3M9P
• CTK0E0315
• 2H-Pyran-2,6(3H)-dione, 3,5-diethyldihydro-
• ACMC-20m38j
• meso-2,4-Diaethyl-glutarsaeure-anhydrid
• meso-2,4-diethyl-glutaric acid-anhydride
• AGN-PC-0D3M9P; CTK0E0315; 2H-Pyran-2,6(3H)-dione, 3,5-diethyldihydro-; ACMC-20m38j; meso-2,4-Diaethyl-glutarsaeure-anhydrid; meso-2,4-diethyl-glutaric acid-anhydride;
• SCHEMBL1436223
• DTXSID50732864
• PUMIRPCJLHGLOT-UHFFFAOYSA-N
• 100144-91-0

• Inchi： 1S/C9H14O3/c1-3-6-5-7(4-2)9(11)12-8(6)10/h6-7H,3-5H2,1-2H3
• InChI Key： PUMIRPCJLHGLOT-UHFFFAOYSA-N
• SMILES： O1C(C(CC)CC(C1=O)CC)=O

Computed Properties

• Exact Mass: 170.09432
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37